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Compound of Interest

Compound Name:
8-Hydroxy-1-methylquinolin-2(1H)-

one

CAS No.: 59828-11-4

Cat. No.: B3273921

Get Quote

Compound Profile & Physicochemical Logic[3][4]
To dissolve a molecule effectively, one must understand its behavior in solution.

Chemical Identity: 8-Hydroxy-1-methylquinolin-2(1H)-one.[1][2][3]

Structural Distinctiveness: Unlike its parent 8-hydroxyquinoline (Oxine), this molecule is a

carbostyril derivative.[2][3] The nitrogen at position 1 is methylated, which locks the

compound in the lactam (2-one) form.[3]

Implication: It cannot tautomerize to the lactim form. The Nitrogen is not basic (it is an amide

nitrogen).[3] Therefore, acidic pH will not significantly enhance solubility as it would for

standard quinolines.

Chelation: It retains the 8-hydroxyl group and the 2-carbonyl oxygen, allowing it to act as a

bidentate ligand for divalent metals (ngcontent-ng-c2699131324="" _nghost-ng-

c2339441298="" class="inline ng-star-inserted">
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,

,

), though with different geometry than 8-hydroxyquinoline.

Physicochemical Summary
Property Characteristic

Experimental
Consequence

Hydrophobicity Moderate to High

Low aqueous solubility at

neutral pH.[1][2][3] Requires

organic co-solvents (DMSO).

[3]

Acidity (pKa) ~9.0 (Phenolic OH)

Soluble in basic aqueous

buffers (pH > 10) via

deprotonation.[2][3]

Basicity Negligible

Do not use HCl for

solubilization; it will not

protonate the amide N

effectively.[3]

Stability Light Sensitive
Protect stocks from light

(amber vials).[3]

Solvent Compatibility & Selection Matrix
The following data is derived from structural analog analysis (Carbostyrils) and standard

medicinal chemistry solubility rules.
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Solvent Solubility Potential Application Notes

DMSO Excellent (>50 mM)
Primary Stock

Solution

Ideal for -20°C

storage.[1][2][3]

Freezes at 18.5°C.

Ethanol (100%) Good (>10 mM) Evaporation/Coating

Useful if DMSO

toxicity is a concern

for specific assays.[3]

PBS (pH 7.4) Poor (<100 µM) Working Solution

Likely to precipitate at

high concentrations

without co-solvents.[3]

NaOH (0.1 M) Good
Specialized Aqueous

Prep

Deprotonates the 8-

OH group (Phenolate

form).[1][2][3]

DMF Excellent Alternative Stock

Use only if DMSO is

incompatible with

downstream

chemistry.[3]

Protocol: Preparation of Stock Solution (10 mM - 50
mM)
Objective: Create a stable, high-concentration stock solution for long-term storage.

Materials
Compound: 8-Hydroxy-1-methylquinolin-2(1H)-one (Solid).[1][2][3]

Solvent: Anhydrous DMSO (Dimethyl Sulfoxide), Cell Culture Grade (≥99.9%).

Container: Amber glass vial with PTFE-lined cap (to prevent leaching and light exposure).[1]

[2][3]

Step-by-Step Procedure

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.bldpharm.com/products/62978-73-8.html
https://prepchem.com/synthesis-of-8-hydroxyquinoline/
https://pubchem.ncbi.nlm.nih.gov/compound/8-hydroxyquinolin-2_1H_-one
https://pubchem.ncbi.nlm.nih.gov/compound/8-hydroxyquinolin-2_1H_-one
https://pubchem.ncbi.nlm.nih.gov/compound/8-hydroxyquinolin-2_1H_-one
https://www.bldpharm.com/products/62978-73-8.html
https://prepchem.com/synthesis-of-8-hydroxyquinoline/
https://pubchem.ncbi.nlm.nih.gov/compound/8-hydroxyquinolin-2_1H_-one
https://pubchem.ncbi.nlm.nih.gov/compound/8-hydroxyquinolin-2_1H_-one
https://www.benchchem.com/product/b3273921/docs?utm_src=pdf-body#application-note-solubilization-handling-of-8-hydroxy-1-methylquinolin-2-1h-one
https://www.bldpharm.com/products/62978-73-8.html
https://prepchem.com/synthesis-of-8-hydroxyquinoline/
https://pubchem.ncbi.nlm.nih.gov/compound/8-hydroxyquinolin-2_1H_-one
https://www.bldpharm.com/products/62978-73-8.html
https://prepchem.com/synthesis-of-8-hydroxyquinoline/
https://pubchem.ncbi.nlm.nih.gov/compound/8-hydroxyquinolin-2_1H_-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3273921?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculate Mass: Determine the mass required for your target volume and concentration.[3]

Formula:ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-

inserted">

[1][3]

Note: MW ≈ 175.18 g/mol (Verify exact batch MW on your vial).[3]

Weighing: Accurately weigh the solid compound into the amber vial.

Critical: Do not weigh directly into a plastic microtube if using high concentrations, as static

can cause loss of powder.

Solvent Addition: Add the calculated volume of Anhydrous DMSO.

Dissolution:

Vortex vigorously for 30–60 seconds.

If particles persist, sonicate in a water bath at 37°C for 5 minutes.

Visual Check: Solution must be optically clear with no turbidity.[3]

Aliquot & Storage:

Divide into small aliquots (e.g., 50 µL) to avoid freeze-thaw cycles.

Store at -20°C (stable for 6 months) or -80°C (stable for >1 year).

Protocol: Working Solutions for Experiments
A. In Vitro (Cell Culture) Dilution
Goal: Dilute stock into media while keeping DMSO concentration < 0.5% (v/v) to avoid solvent

toxicity.

Thaw Stock: Thaw DMSO stock at 37°C; vortex to ensure homogeneity.

Intermediate Dilution (Optional but Recommended):
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Dilute the stock 1:10 in culture medium (or PBS) immediately before adding to cells.[3]

Why? Adding 100% DMSO stock directly to a well can cause transient high-concentration

precipitation ("shock precipitation") before it mixes.[1][2][3]

Final Addition: Add the intermediate solution to the cell culture well.

Example: To achieve 10 µM final concentration:

Stock: 10 mM DMSO.[3]

Step 1: Dilute 10 µL Stock + 990 µL Media = 100 µM (1% DMSO).[3]

Step 2: Add 100 µL of this 100 µM mix to 900 µL cell culture = 10 µM (0.1% DMSO).[3]

B. In Vivo Formulation (IP/PO Administration)
Goal: Create a stable suspension or solution for animal dosing. Pure DMSO is often too toxic

for high volumes.[3]

Recommended Vehicle:

5% DMSO + 40% PEG 400 + 5% Tween 80 + 50% Saline.[2][3]

Procedure:

Dissolve compound in DMSO (5% of total volume).[3]

Add PEG 400 (40% of total volume) and vortex.

Add Tween 80 (5% of total volume) and vortex.[3]

Slowly add Saline (50% of total volume) while vortexing.

Check: If precipitation occurs, sonicate. If it remains cloudy, it is a suspension (shake well

before dosing).

Decision Logic & Workflow Diagram
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The following diagram illustrates the logical flow for solubilization based on the intended

application.

Start: Solid 8-Hydroxy-1-methylquinolin-2(1H)-one

Select Primary Solvent

Anhydrous DMSO
(Stock: 10-50 mM)

Preferred

Ethanol (100%)
(Stock: 5-10 mM)

Alternative

Intended Application?

Cell Culture (In Vitro)Animal Study (In Vivo) Chemical Synthesis/Assay

Serial Dilution in Media
(Keep DMSO < 0.5%)

Prepare Vehicle:
5% DMSO / 40% PEG400 / 5% Tween 80

Use directly or dilute
in organic solvent

Check for Precipitation

Precipitates?
Sonicate or Reduce Conc.

Proceed to Experiment

Clear

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b3273921/docs?utm_src=pdf-body-img#application-note-solubilization-handling-of-8-hydroxy-1-methylquinolin-2-1h-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3273921?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Decision tree for solubilizing 8-Hydroxy-1-methylquinolin-2(1H)-one based on

experimental needs.

Troubleshooting & FAQs
Q: The solution turned yellow/orange upon dissolving. Is it degraded?

A: No. 8-Hydroxyquinolines and their carbostyril derivatives are often chromogenic.[1][2][3] A

yellow color is typical.[3] However, if it turns dark brown or black, oxidation may have

occurred (phenol oxidation). Ensure storage in amber vials.

Q: Can I use acidic water (HCl) to dissolve it?

A:No. Unlike 8-hydroxyquinoline, the N-methyl-2-one structure lacks a basic nitrogen for

protonation.[1][2][3] Acid will not help and may hydrolyze the amide bond under extreme

conditions.[3]

Q: My compound precipitated when added to cell media.

A: This is "shock precipitation."[3]

Lower the final concentration.[3]

Use the "Intermediate Dilution" step described in Section 4A.[3]

Ensure the media is warm (37°C) before addition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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